Cas no 29671-57-6 (Hexanoic acid,2-ethyl-3-hydroxy-)

• Product Name: Hexanoic acid,2-ethyl-3-hydroxy-
• CAS No: 29671-57-6
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 263274
• PubChem ID: 22157349
• Update Time: 2025-05-19

Hexanoic acid,2-ethyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-3-hydroxy-
• 2-ethyl-3-hydroxy-hexanoic acid
• 2-Ethyl-3-hydroxycaproic acid
• AQN9A3G6A5
• 29671-57-6
• SCHEMBL1716610
• 2-ethyl-3-hydroxyhexanoic acid
• UNII-AQN9A3G6A5
• 2-ethyl-3-hydroxyhexanoicacid
• AKOS011686204
• Hexanoic acid, 2-ethyl-3-hydroxy-
• 2-ethyl-3-hydroxyhexanoate
• G65127

• Inchi： 1S/C8H16O3/c1-3-5-7(9)6(4-2)8(10)11/h6-7,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： ZQWVBNYTPYVDQZ-UHFFFAOYSA-N
• SMILES： OC(CCC)C(C(=O)O)CC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.3

Experimental Properties

• Density: 1.046
• Boiling Point: 291.2°Cat760mmHg
• Flash Point: 144.1°C
• Refractive Index: 1.463
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Hexanoic acid,2-ethyl-3-hydroxy-

Hexanoic acid, 2-ethyl-3-hydroxy- (CAS No. 29671-57-6) in Modern Chemical and Pharmaceutical Research

Hexanoic acid, 2-ethyl-3-hydroxy-, identified by the Chemical Abstracts Service Number (CAS No.) 29671-57-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development, biochemical pathways, and synthetic chemistry. The presence of both an ethyl side chain and a hydroxy functional group makes it a versatile intermediate for various chemical transformations, enabling its use in the synthesis of more complex molecules.

The compound belongs to the class of carboxylic acids, which are fundamental in organic synthesis and biological systems. The specific arrangement of atoms in Hexanoic acid, 2-ethyl-3-hydroxy- contributes to its reactivity and makes it a valuable building block in the construction of pharmacophores. In recent years, advancements in chemical biology have highlighted the importance of such intermediates in the development of novel therapeutic agents. The hydroxy group, in particular, is known for its role in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets.

Recent studies have demonstrated the utility of Hexanoic acid, 2-ethyl-3-hydroxy- in the synthesis of bioactive compounds. For instance, researchers have explored its incorporation into natural product analogs, where its structural features mimic those of known bioactive molecules. This approach has led to the discovery of new compounds with potential pharmacological properties. The ethyl side chain further enhances the compound's versatility, allowing for modifications that can fine-tune its biological activity. Such modifications are essential in drug design, where subtle changes can significantly impact a molecule's efficacy and selectivity.

In the realm of synthetic chemistry, Hexanoic acid, 2-ethyl-3-hydroxy- serves as a precursor for more complex derivatives. Its reactivity with various electrophiles and nucleophiles enables the formation of diverse functional groups, making it a valuable tool for constructing intricate molecular architectures. One notable application is its use in the synthesis of polyketides, a class of compounds known for their broad spectrum of biological activities. The ability to introduce both hydroxy and ethyl functionalities into a single molecular framework allows chemists to explore novel chemical space, potentially uncovering new therapeutic candidates.

The compound's significance extends beyond synthetic applications; it also plays a role in understanding biochemical pathways. For example, derivatives of Hexanoic acid, 2-ethyl-3-hydroxy- have been studied for their interactions with enzymes and receptors. These interactions are critical for understanding how drugs exert their effects at the molecular level. By investigating such mechanisms, scientists can develop more targeted therapies with improved outcomes for patients. The structural features of this compound make it an excellent model for studying enzyme-substrate recognition and ligand-receptor binding.

Moreover, the growing interest in green chemistry has prompted researchers to explore sustainable methods for synthesizing Hexanoic acid, 2-ethyl-3-hydroxy-. Catalytic processes that minimize waste and energy consumption are particularly relevant in this context. Recent innovations in biocatalysis have shown promise in this area, with enzymes capable of facilitating key transformations under mild conditions. Such advancements not only improve the efficiency of synthesis but also align with global efforts to reduce environmental impact.

The pharmaceutical industry has also recognized the potential of Hexanoic acid, 2-ethyl-3-hydroxy- as a starting material for drug discovery programs. Its structural motif is found in several approved drugs, indicating its relevance in medicinal chemistry. By leveraging existing knowledge about similar compounds, researchers can accelerate the development process and reduce costs associated with lead optimization. This approach is particularly valuable when addressing complex diseases that require highly specific interventions.

In conclusion,Hexanoic acid, 2-ethyl, *3-hydroxy*-, CAS No. 29671-57-6, is a multifaceted compound with broad applications in chemical research and pharmaceutical development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. As our understanding of biochemical pathways continues to evolve, Hexanoic acid, 2-ethyl, *3-hydroxy*-, CAS No. 29671-57-6, will likely remain at the forefront of innovation in drug design and synthetic chemistry.